Cas no 38380-08-4 (3,4,2',3',4',5'-Hexachlorobiphenyl)

• Product Name: 3,4,2',3',4',5'-Hexachlorobiphenyl
• CAS No: 38380-08-4
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• MDL: MFCD00152542
• CID: 309508
• PubChem ID: 329754641
• Update Time: 2025-06-10

3,4,2',3',4',5'-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3,3',4,4',5-hexachloro-
• PCB No 156(Aroclor 1242)solution
• 1,2,3,4-tetrachloro-5-(3,4-dichlorophenyl)benzene
• 2, 3, 3', 4, 4', 5-HEXACHLOROBIPHENYL
• 2,3,3',4,4',5-Hexachlorobiphenyl Solution
• PCB No 156 solution
• PCB No.156
• 100μg
• PCB No 156(Aroclor 1242)
• PCB No 157(Aroclor 1254)
• PCB(Aroclor1221)
• PCB(Aroclor1248)
• 3,4,2',3',4',5'-Hexachlorobiphenyl
• CB 156
• PCB 156
• DTXSID0052706
• 2,3,3',4,4',5-HEXACHLOROBIPHENYL
• NS00003535
• DTXCID9031301
• BDBM50408343
• 1,1'-Biphenyl, 2,3,3',4,4',5-hexachloro-
• 38380-08-4
• 2,3,4,5,3',4'-Hexachlorobiphenyl
• BRN 2468827
• PCB No. 156
• LCXMEXLGMKFLQO-UHFFFAOYSA-N
• CHEBI:81522
• AKOS015903523
• UNII-4D6049M2OC
• 2,3,3',4,4',5-Hexachlorobiphenyl, 99%, vial of 100 mg, BZ# 156, analytical standard
• 2,3,3',4,4',5-Hexachloro-1,1'-biphenyl
• C18120
• SCHEMBL2279549
• Q27155442
• 2,3,4,5,3',4'-Hexachloro-biphenyl
• 4D6049M2OC
• PCB No. 156 10 microg/mL in Isooctane
• CHEMBL136496

• MDL： MFCD00152542
• Inchi： 1S/C12H4Cl6/c13-7-2-1-5(3-8(7)14)6-4-9(15)11(17)12(18)10(6)16/h1-4H
• InChI Key： LCXMEXLGMKFLQO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=CC(=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.593±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127°C
• Boiling Point: 446.99°C (rough estimate)
• Flash Point: Fahrenheit: -9.4 ° f
  Celsius: -23 ° c
  
• Refractive Index: 1.6270 (rough estimate)
• Solubility: Insuluble (1.7E-6 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 7.27400
• Color/Form: 100 μg/mL in hexane

3,4,2',3',4',5'-Hexachlorobiphenyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H304,H315,H336,H361,H373,H411
• Warning Statement： P210,P261,P273,P281,P301+P310,P331
• Hazardous Material transportation number：UN 1208 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-33-38-48/20-51/53-62-65-67
• Safety Instruction： 16-36/37-61-62
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R48/22; R51/53; R62; R65
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3,4,2',3',4',5'-Hexachlorobiphenyl

Recent Advances in the Study of 3,4,2',3',4',5'-Hexachlorobiphenyl (CAS: 38380-08-4): Implications for Chemical and Biomedical Research

The compound 3,4,2',3',4',5'-Hexachlorobiphenyl (CAS: 38380-08-4) has garnered significant attention in recent years due to its persistence in the environment and potential health risks. As a member of the polychlorinated biphenyl (PCB) family, this congener has been the subject of numerous studies aimed at understanding its toxicological profile, environmental fate, and potential applications in biomedical research. This research brief synthesizes the latest findings on this compound, highlighting key advancements and their implications for the field.

Recent studies have focused on the metabolic pathways and toxicokinetics of 3,4,2',3',4',5'-Hexachlorobiphenyl. A 2023 study published in Environmental Science & Technology demonstrated that this congener exhibits a unique biotransformation profile in mammalian models, with hydroxylated metabolites playing a critical role in its toxicity. The research employed advanced mass spectrometry techniques to identify these metabolites, providing new insights into the compound's mechanism of action. These findings are particularly relevant for risk assessment and the development of targeted detoxification strategies.

In the realm of environmental chemistry, researchers have made strides in understanding the degradation of 3,4,2',3',4',5'-Hexachlorobiphenyl under various conditions. A groundbreaking 2022 study in Applied Catalysis B: Environmental reported the development of a novel photocatalytic system capable of degrading this persistent organic pollutant with high efficiency. The system, which utilizes titanium dioxide nanoparticles modified with graphene oxide, achieved a degradation rate of over 90% within 6 hours under visible light irradiation. This advancement holds promise for the remediation of PCB-contaminated sites.

From a biomedical perspective, recent investigations have explored the potential of 3,4,2',3',4',5'-Hexachlorobiphenyl as a molecular probe for studying aryl hydrocarbon receptor (AhR) signaling pathways. A 2023 paper in Chemical Research in Toxicology detailed how this congener exhibits differential binding affinities to AhR isoforms, shedding light on the structural determinants of receptor activation. These findings could inform the design of novel therapeutics targeting AhR-related diseases, such as certain cancers and immune disorders.

Emerging analytical techniques have also contributed to our understanding of this compound. A 2024 study in Analytical Chemistry presented a highly sensitive method for detecting 3,4,2',3',4',5'-Hexachlorobiphenyl in complex matrices using tandem mass spectrometry coupled with ion mobility separation. This method achieved detection limits in the sub-picogram range, representing a significant improvement over conventional approaches. Such advancements are crucial for monitoring environmental and biological samples with unprecedented precision.

Looking forward, the research community continues to investigate the potential applications of 3,4,2',3',4',5'-Hexachlorobiphenyl in material science and nanotechnology. Preliminary studies suggest that its unique electronic properties may be harnessed for developing organic semiconductors or as a building block for supramolecular assemblies. However, these potential applications must be carefully weighed against the compound's known toxicity and environmental persistence.

In conclusion, recent research on 3,4,2',3',4',5'-Hexachlorobiphenyl (CAS: 38380-08-4) has yielded important insights across multiple disciplines. From elucidating its toxicological mechanisms to developing innovative remediation strategies and exploring potential biomedical applications, these advancements underscore the compound's scientific significance. Future studies should focus on translating these findings into practical solutions while addressing the environmental and health challenges associated with this persistent pollutant.